cis-Tert-butyl-5-oxohexahydropyrrolo[3,2-B]pyrrole-1(2H)-carboxylate

• IUPAC Name: tert-butyl (3aS,6aS)-5-oxo-2,3,3a,4,6,6a-hexahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• InChI: InChI=1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-4-7-8(13)6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m0/s1
• InChI Key: YHTGHPTUAIZKDM-YUMQZZPRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1CC(=O)N2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]2[C@@H]1CC(=O)N2
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

Cis-Tert-butyl-5-oxohexahydropyrrolo[3,2-B]pyrrole-1(2H)-carboxylate is a synthetic compound that belongs to the class of pyrrole derivatives. This compound has been extensively studied for its potential applications in various scientific fields.

Scientific Research Applications

Enantioselective Synthesis

Enantioselective synthesis is a critical application of this compound. Chung et al. (2005) demonstrated a practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines, which is essential for creating chiral molecules used in various chemical and pharmaceutical products. They achieved over 95% yield and 94-99% enantiomeric excess (ee) in synthesizing a specific pyrrolidine compound (Chung et al., 2005).

Structural Studies

The compound's structure and properties have been studied in detail. For example, Kopf et al. (1998) analyzed the X-ray structure of a related photocyclodimer to establish its constitution and configuration (Kopf, Wrobel, & Margaretha, 1998).

Conformational Analysis

Conformational analysis is another area where this compound finds application. Chmielewski et al. (1982) recorded 1H and 13C NMR spectra of similar compounds to understand their conformational equilibrium (Chmielewski, Jurczak, Zamojski, & Adamowicz, 1982).

Photo Flow Chemistry

In photo flow chemistry, Yamashita et al. (2019) investigated continuous photo flow synthesis for the scale-up synthesis of a deuterium-labeled derivative, highlighting the compound's utility in preparing biologically active compounds (Yamashita, Nishikawa, & Kawamoto, 2019).

Medicinal Chemistry

In medicinal chemistry, this compound serves as an intermediate. For instance, Bahekar et al. (2017) developed an efficient process for synthesizing a related compound, showcasing its importance in pharmaceutical applications (Bahekar et al., 2017).

Continuous Flow Synthesis

Herath and Cosford (2010) reported a continuous flow synthesis method for pyrrole-3-carboxylic acids, utilizing the tert-butyl esters for in situ hydrolysis, demonstrating the compound's utility in streamlined chemical processes (Herath & Cosford, 2010).